Cas no 2229598-48-3 (4-1-(aminooxy)propan-2-yl-5-bromo-2-methoxyphenol)

• Product Name: 4-1-(aminooxy)propan-2-yl-5-bromo-2-methoxyphenol
• CAS No: 2229598-48-3
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6561517
• PubChem ID: 165666174
• Update Time: 2025-05-24

4-1-(aminooxy)propan-2-yl-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminooxy)propan-2-yl-5-bromo-2-methoxyphenol
• EN300-1924530
• 4-[1-(aminooxy)propan-2-yl]-5-bromo-2-methoxyphenol
• 2229598-48-3

• Inchi： 1S/C10H14BrNO3/c1-6(5-15-12)7-3-10(14-2)9(13)4-8(7)11/h3-4,6,13H,5,12H2,1-2H3
• InChI Key： CWXBKZAJNZYQRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(C)CON)OC)O

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.7Ų

Additional information on 4-1-(aminooxy)propan-2-yl-5-bromo-2-methoxyphenol

4-1-(Aminooxy)Propan-2-yl-5-Bromo-2-Methoxyphenol: A Comprehensive Overview

The compound with CAS No. 2229598-48-3, commonly referred to as 4-1-(aminooxy)propan-2-yl-5-bromo-2-methoxyphenol, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenol ring with substituents that include a bromine atom, a methoxy group, and an aminooxy propanol side chain. The aminooxy group, in particular, imparts unique reactivity and functionality to the molecule, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of 4-1-(aminooxy)propan-2-yl-5-bromo-2-methoxyphenol in the development of novel drug delivery systems. The bromine atom present in the molecule serves as an electrophilic site, enabling it to undergo various substitution reactions. This property is particularly useful in the synthesis of bioactive compounds, where precise control over molecular architecture is essential. Moreover, the methoxy group enhances the compound's solubility in organic solvents, facilitating its use in organic synthesis reactions.

The aminooxy propanol side chain is another critical feature of this compound. It exhibits strong hydrogen bonding capabilities, which are crucial for stabilizing molecular interactions in supramolecular assemblies. Recent research has demonstrated that this compound can be used as a building block for constructing self-assembled monolayers (SAMs), which have applications in nanotechnology and surface chemistry. The ability to form SAMs is attributed to the balance between hydrophilic and hydrophobic groups in the molecule, which allows for controlled surface modification.

In terms of synthesis, 4-1-(aminooxy)propan-2-yl-5-bromo-2-methoxyphenol can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The introduction of the aminooxy propanol group typically requires careful optimization of reaction conditions to ensure high yields and purity. Researchers have reported successful syntheses using both traditional methods and modern catalytic techniques, with continuous efforts being made to improve the efficiency of these processes.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The presence of multiple functional groups makes it an ideal candidate for further modification into bioactive molecules. For instance, the bromine atom can be replaced with other substituents to tailor the compound's pharmacokinetic properties, while the methoxy group can serve as a handle for further functionalization.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of compounds like 4-1-(aminooxy)propan-2-yl-5-bromo-2-methoxyphenol. Recent studies have shown that under aerobic conditions, this compound undergoes microbial degradation through oxidative mechanisms. This knowledge is essential for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 4-1-(aminooxy)propan-2-yl-5-bromo